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Boc-Asp-Ofm stability acidic conditions

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Boc-Asp-Ofm

CAS No.: 129046-87-3

Cat. No.: S589991

Chemical Profile of Boc-Asp-Ofm

The table below summarizes the key identifiers and physical properties of Boc-Asp-Ofm as found in

chemical databases.

Property Description

Chemical Name Boc-L-aspartic acid a-9-fluorenylmethyl ester; fluoren-9-ylmethyl N-tert-
butyloxycarbonyl-L-aspartate [1] [2]

CAS Number 129046-87-3 or 117014-32-1 [1] [2] [3]
Molecular Co3Hy5NOg [1] [2] [3]

Formula

Molecular 411.45 g/mol [1]

Weight

Appearance Off-white to white powder [3]

Melting Point 138-142 °C [1]

Storage 2-8 °C, away from light [1] [3]
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Stability and Handling of Boc-Protected Compounds

A core stability concern for Boc-Asp-Ofm is the acid-labile nature of the Boc protecting group [4].

e Deprotection Mechanism: The Boc group is removed under anhydrous acidic conditions (e.g., TFA,
HCI). The mechanism involves protonation of the carbamate oxygen, leading to fragmentation and
the formation of a tert-butyl cation, isobutene, and COz, ultimately yielding the free amine [5] [4].

¢ Risk of Side Reactions: The intermediate tert-butyl cation is highly reactive and can alkylate other
nucleophiles in your reaction mixture, such as the side chains of amino acids like tryptophan or
methionine [4].

e Use of Scavengers: To prevent alkylation side reactions, it is standard practice to include cation
scavengers like thiophenol, anisole, or cresol during the acidic deprotection step [5] [4].

The following diagram illustrates the acid-catalyzed deprotection mechanism of the Boc group and the role

of scavengers.
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Experimental Considerations and FAQs

Given the lack of specific data for Boc-Asp-Ofm, here are general guidelines and frequently asked questions

based on Boc chemistry.

e What is the typical deprotection procedure for a Boc group? A common experimental procedure
involves dissolving the Boc-protected compound in a mixture of trifluoroacetic acid (TFA) and water
(e.g., 10:1 ratio) and stirring at room temperature for several hours. The reaction mixture is then

concentrated, and residual TFA is removed by azeotroping with toluene [4].
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e How can I achieve selective deprotection in complex molecules? The Boc group's stability towards
bases and nucleophiles makes it orthogonal to other common protecting groups. It can be used
alongside:

o Fmoc: Removed with base (e.qg., piperidine).
o Cbz (Z): Removed by catalytic hydrogenation.
o Alloc: Removed with palladium catalysts [4]. This allows for sophisticated multi-step synthesis

strategies where different protecting groups are removed under specific conditions without
affecting others.

Key Recommendations for Your Experiments

e Assume Instability in Acid: You should operate under the assumption that Boc-Asp-Ofm will be
unstable in acidic environments. Actively avoid acidic conditions unless deprotection is the goal.

e Control the Deprotection: When you need to remove the Boc group, use standard acidic conditions
with appropriate scavengers to maximize yield and purity.

o Verify Purity: Always verify the integrity of your compound after storage or during reactions using
analytical techniques like TLC or HPLC, as recommended by the supplier [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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acidic-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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